Cas no 65117-64-8 (1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester
• CAS No: 65117-64-8
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 1684344
• Update Time: 2024-08-30

1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester

• Inchi： 1S/C13H12ClNO2/c1-2-17-13(16)12-8-7-11(15-12)9-3-5-10(14)6-4-9/h3-8,15H,2H2,1H3
• InChI Key： LPOQYIAWZPQUSJ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Cl)C=C2)=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 249.05576

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 423.8±35.0 °C(Predicted)
• PSA: 42.09
• pka: 14.73±0.50(Predicted)